Cas no 146255-25-6 (2-[(3R)-oxolan-3-yl]acetic acid)

2-[(3R)-Oxolan-3-yl]acetic acid is a chiral carboxylic acid derivative featuring a tetrahydrofuran (oxolane) ring with an acetic acid substituent at the (3R)-position. This compound is valued for its stereochemical specificity, making it a useful intermediate in asymmetric synthesis and pharmaceutical applications. The oxolane ring enhances rigidity and influences molecular conformation, while the carboxylic acid group provides reactivity for further derivatization, such as esterification or amidation. Its enantiomeric purity is critical for applications requiring precise stereocontrol, including the synthesis of bioactive molecules. The compound’s structural features make it suitable for research in medicinal chemistry and fine chemical synthesis, where chiral building blocks are essential.
2-[(3R)-oxolan-3-yl]acetic acid structure
146255-25-6 structure
Product Name:2-[(3R)-oxolan-3-yl]acetic acid
CAS No:146255-25-6
MF:C6H10O3
MW:130.141802310944
MDL:MFCD19229224
CID:2625048
PubChem ID:14962792
Update Time:2025-06-07

2-[(3R)-oxolan-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(3R)-oxolan-3-yl]acetic acid
    • AKOS006379049
    • (3R)-OXOLAN-3-YLACETIC ACID
    • DTXSID10566147
    • SCHEMBL628314
    • 3-Furanacetic acid, tetrahydro-, (3R)-
    • (R)-2-(Tetrahydrofuran-3-yl)aceticacid
    • WFA25525
    • Z1205495408
    • 3-Furanacetic acid, tetrahydro-, (R)-
    • (R )-Tetrahydro-3-furanacetic acid
    • [(3R)-Oxolan-3-yl]acetic acid
    • (R)-2-(TETRAHYDROFURAN-3-YL)ACETIC ACID
    • 146255-25-6
    • CS-0054371
    • AS-38912
    • TQR0574
    • EN300-175615
    • MFCD19229224
    • 982-431-2
    • 2-((3R)-oxolan-3-yl)acetic acid
    • MDL: MFCD19229224
    • Inchi: 1S/C6H10O3/c7-6(8)3-5-1-2-9-4-5/h5H,1-4H2,(H,7,8)/t5-/m1/s1
    • InChI Key: JSWKBJIKVSXWDJ-RXMQYKEDSA-N
    • SMILES: O1CC[C@H](CC(=O)O)C1

Computed Properties

  • Exact Mass: 130.062994177g/mol
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.5Ų

2-[(3R)-oxolan-3-yl]acetic acid Pricemore >>

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